Cas no 125357-42-8 (Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride)

• Product Name: Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride
• CAS No: 125357-42-8
• MF: C₁₆H₂₉F₁₂N₃RhSb₂
• MW: 837.827913045883
• MDL: MFCD18827646
• CID: 4565077
• Update Time: 2025-07-22

Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride Chemical and Physical Properties

Names and Identifiers

• Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride
• Tris(acetonitrile)(pentamethylcyclopentadienyl)rhodium(III) bis(hexafluoroantimonate)
• Tris(acetonitrile)(pentamethylcyclopentadienyl)rhodium bis(hexafluoroantimonate)

• MDL： MFCD18827646
• Inchi： 1S/C10H20.3C2H3N.12FH.Rh.2Sb/c1-6-7(2)9(4)10(5)8(6)3;3*1-2-3;;;;;;;;;;;;;;;/h6-10H,1-5H3;3*1H3;12*1H;;;/q;;;;;;;;;;;;;;;;+2;2*+5/p-12
• InChI Key： VIIOVLVNMOBRBW-UHFFFAOYSA-B
• SMILES： [Sb](F)(F)(F)(F)F.[Sb](F)(F)(F)(F)F.[Rh+2].[F-].[F-].N#CC.N#CC.N#CC.C1(C)C(C)C(C)C(C)C1C

Computed Properties

• Exact Mass: 837.93051 g/mol
• Monoisotopic Mass: 835.93010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• Molecular Weight: 837.83

Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on Acetonitrile;pentafluoro-lambda5-stibane;1,2,3,4,5-pentamethylcyclopentane;rhodium(2+);difluoride

Comprehensive Overview of Key Chemical Compounds and Their Applications

In the realm of advanced chemical research and pharmaceutical development, the compounds CAS no. 125357-42-8, Acetonitrile, pentafluoro-lambda5-stibane, 1,2,3,4,5-pentamethylcyclopentane, and Rhodium(2+);difluoride play pivotal roles due to their unique chemical properties and versatile applications. This detailed exploration aims to provide an in-depth understanding of these substances, emphasizing their significance in contemporary research and industrial processes.

Acetonitrile, a widely used solvent in organic synthesis, is renowned for its high polarity and ability to dissolve a broad range of organic compounds. Its applications span from pharmaceutical manufacturing to analytical chemistry, where it serves as a crucial medium for reactions and separations. Recent studies have highlighted its role in the synthesis of complex molecules, including drug intermediates, due to its excellent solvency and stability under various conditions.

pentafluoro-lambda5-stibane, a compound with a unique stibine core structure, has garnered attention for its potential in materials science and catalysis. The introduction of fluorine atoms into the stibine framework enhances its reactivity and stability, making it an attractive candidate for developing novel catalysts. Current research is exploring its applications in polymer modification and as a ligand in transition metal catalysis, where it demonstrates remarkable efficiency in facilitating various chemical transformations.

1,2,3,4,5-pentamethylcyclopentane, characterized by its highly symmetric structure, is a valuable intermediate in organic synthesis. Its stable framework allows for selective functionalization at specific positions, making it useful in the construction of complex cyclic compounds. Recent advancements in synthetic methodologies have leveraged this compound to develop new pharmaceuticals and agrochemicals. Its role in constructing chiral centers has been particularly noteworthy, contributing to the development of enantiomerically pure compounds with enhanced biological activity.

Rhodium(2+);difluoride, a coordination complex featuring rhodium in a +2 oxidation state with difluoride ligands, represents a cutting-edge material in the field of catalysis. This compound exhibits exceptional catalytic activity in various organic transformations, including cross-coupling reactions and hydrogenation processes. The presence of difluoride ligands significantly enhances its reactivity by stabilizing reactive intermediates and facilitating electron transfer processes. Recent studies have demonstrated its efficacy in producing high-value chemicals under mild conditions, aligning with the growing demand for sustainable and efficient synthetic routes.

The interplay between these compounds underscores the dynamic nature of modern chemical research. For instance, Acetonitrile can serve as a solvent for reactions involving pentafluoro-lambda5-stibane, while 1,2,3,4,5-pentamethylcyclopentane can act as a precursor for synthesizing derivatives of Rhodium(2+);difluoride. Such synergies highlight the importance of interdisciplinary approaches in developing innovative solutions for industrial challenges.

In conclusion, these compounds represent a cornerstone of contemporary chemical research and development. Their unique properties enable applications across multiple sectors, from pharmaceuticals to materials science. As research continues to uncover new methodologies and applications, the significance of these substances is expected to grow even further. The ongoing exploration of their potential not only advances scientific knowledge but also paves the way for technological innovations that benefit society at large.